Cas no 131929-89-0 (Cyclopentyl trifluoromethanesulfonate)

• Product Name: Cyclopentyl trifluoromethanesulfonate
• CAS No: 131929-89-0
• MF: C₆H₉F₃O₃S
• MW: 218.194071531296
• CID: 1036380
• PubChem ID: 19612098
• Update Time: 2025-11-02

Cyclopentyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl trifluoromethanesulfonate
• DB-319008
• 131929-89-0
• cyclopentyl triflate
• Cyclopentyltrifluoromethanesulfonate
• DTXSID60599081
• SCHEMBL777039

• Inchi： 1S/C6H9F3O3S/c7-6(8,9)13(10,11)12-5-3-1-2-4-5/h5H,1-4H2
• InChI Key： PZSMRYIWZCBSRQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1CCCC1

Computed Properties

• Exact Mass: 218.02244980g/mol
• Monoisotopic Mass: 218.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on Cyclopentyl trifluoromethanesulfonate

Cyclopentyl Trifluoromethanesulfonate (CAS No. 131929-89-0): A Versatile Sulfonating Agent in Modern Pharmaceutical and Material Sciences

Cyclopentyl trifluoromethanesulfonate, with the chemical formula C₇H₁₀FO₃S, is a key synthetic reagent widely utilized in pharmaceutical research and organic chemistry. This compound, identified by the CAS No. 131929-89-0, belongs to the class of trifluoromethanesulfonates, which are known for their high reactivity and utility in functional group modification. Recent advancements in green chemistry and drug discovery have further highlighted the importance of this molecule in developing novel therapeutic agents and sustainable chemical processes.

The molecular structure of Cyclopentyl trifluoromethanesulfonate consists of a cyclopentyl ring connected to a trifluoromethanesulfonate group (CF₃SO₂O^-). This unique configuration makes it an effective sulfonating agent, capable of facilitating electrophilic substitution reactions in various organic substrates. The presence of the trifluoromethyl group enhances the compound's electrophilic character, which is critical for its role in asymmetric synthesis and drug metabolism studies.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the potential of Cyclopentyl trifluoromethanesulfonate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy to improve the bioavailability and metabolic stability of drug candidates. Researchers have reported that the use of this compound in fluorination reactions leads to significantly higher yields compared to traditional methods, making it a preferred choice in high-throughput screening platforms.

Another notable application of Cyclopentyl trifluoromethanesulfonate is in the development of polymer-based drug delivery systems. A 2023 study in Advanced Materials highlighted its role in creating fluorinated polymers with enhanced hydrophobicity and mechanical strength. These polymers are being explored for their potential in controlled drug release and targeted therapy applications, where precise control over drug release kinetics is essential.

From a synthetic perspective, the CAS No. 131929-89-0 compound is often used as an intermediate in the preparation of fluorinated heterocycles, which are key structures in many antiviral and antibacterial agents. The ability to selectively introduce fluorine atoms into complex molecular frameworks has made Cyclopentyl trifluoromethanesulfonate a cornerstone in combinatorial chemistry approaches aimed at discovering new drug candidates.

Recent advancements in computational chemistry have further expanded the utility of Cyclopentyl trifluoromethanesulfonate. Machine learning models developed in 2023 have predicted the optimal reaction conditions for its use in electrophilic aromatic substitution reactions, significantly reducing the time and cost associated with traditional trial-and-error methods. These models also help in identifying potential side reactions and byproducts, ensuring safer and more efficient synthetic processes.

In the realm of material sciences, Cyclopentyl trifluoromethanesulfonate has found applications in the synthesis of fluorinated surfactants and fluorinated lubricants. These materials are prized for their low surface energy and resistance to chemical degradation, making them suitable for use in high-performance coatings and industrial lubrication systems. A 2023 review in ACS Applied Materials & Interfaces discussed how fluorinated surfactants derived from this compound exhibit superior surface activity compared to their non-fluorinated counterparts.

The environmental impact of using Cyclopentyl trifluoromethanesulfonate is a critical consideration in modern green chemistry practices. While the compound itself is not inherently toxic, its synthesis and disposal require careful management to minimize hazardous waste generation. Researchers are actively exploring biodegradable alternatives and energy-efficient synthesis methods to reduce the ecological footprint of its production and use.

Despite its advantages, the use of Cyclopentyl trifluoromethanesulfonate is not without challenges. One of the primary concerns is its reactivity, which can lead to uncontrolled side reactions if not properly managed. To address this, recent studies have focused on developing metal-catalyzed systems that can selectively activate the trifluoromethanesulfonate group under mild conditions, thereby enhancing the precision of its application in synthetic chemistry.

In conclusion, Cyclopentyl trifluoromethanesulfonate (CAS No. 131929-89-0) is a multifaceted reagent with significant implications for pharmaceutical innovation and material science. Its unique chemical properties make it an indispensable tool in the development of fluorinated drugs, advanced polymers, and sustainable chemical processes. As research continues to evolve, the role of this compound is likely to expand further, contributing to the next generation of innovative technologies and therapeutic solutions.